1-(Furan-2-carbonyl)piperidin-4-one
Overview
Description
“1-(Furan-2-carbonyl)piperidin-4-one” is a heterocyclic compound with a piperidin-4-one ring substituted with a furan-2-carbonyl group. It has a molecular weight of 193.2 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The molecular structure of “1-(Furan-2-carbonyl)piperidin-4-one” is represented by the Hill Notation: C10H11NO3 . The InChI key for this compound is OOHYAFZVSIYUTB-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
“1-(Furan-2-carbonyl)piperidin-4-one” is a solid compound at room temperature . Its molecular weight is 193.20 . More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the available resources.Scientific Research Applications
Drug Design and Pharmacology
1-(Furan-2-carbonyl)piperidin-4-one: is a valuable compound in the field of drug design and pharmacology. Its structure is a key component in the synthesis of various piperidine derivatives, which are present in more than twenty classes of pharmaceuticals . These derivatives have been studied for their potential as therapeutic agents due to their presence in a wide range of bioactive molecules, including alkaloids .
Material Science
In material science, this compound can be utilized as a precursor for the synthesis of complex organic molecules. Its reactivity makes it suitable for creating polymers or small molecules that could be used in the development of new materials with specific properties .
Chemical Synthesis
1-(Furan-2-carbonyl)piperidin-4-one: plays a crucial role in chemical synthesis. It serves as a building block for the construction of various chemical compounds through reactions like hydrogenation, cyclization, and multicomponent reactions . These synthetic routes are essential for creating compounds with potential applications in different industries.
Analytical Chemistry
This compound can be used as a standard or reference material in analytical chemistry. Its well-defined structure and properties allow for its use in method development and calibration of analytical instruments . This is crucial for ensuring the accuracy and reliability of analytical results.
Life Science Research
In life science research, 1-(Furan-2-carbonyl)piperidin-4-one could be employed in the study of biological systems. Its incorporation into biomolecules or probes can help in understanding biological processes at a molecular level .
Biochemistry
The compound’s role in biochemistry is linked to its potential as an intermediate in metabolic pathways. It could be used to study enzyme-catalyzed reactions and to explore the metabolism of furan-containing compounds in biological systems .
Safety and Hazards
According to the safety information provided by Sigma-Aldrich, “1-(Furan-2-carbonyl)piperidin-4-one” is classified under GHS07. The hazard statements associated with this compound include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures should be taken when handling this compound.
properties
IUPAC Name |
1-(furan-2-carbonyl)piperidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO3/c12-8-3-5-11(6-4-8)10(13)9-2-1-7-14-9/h1-2,7H,3-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OOHYAFZVSIYUTB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1=O)C(=O)C2=CC=CO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80610101 |
Source
|
| Record name | 1-(Furan-2-carbonyl)piperidin-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80610101 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Furan-2-carbonyl)piperidin-4-one | |
CAS RN |
108206-24-2 |
Source
|
| Record name | 1-(2-Furanylcarbonyl)-4-piperidinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=108206-24-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(Furan-2-carbonyl)piperidin-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80610101 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(furan-2-carbonyl)piperidin-4-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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